Cas no 1204475-86-4 (1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid)
1204475-86-4 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid
CAS No:1204475-86-4
MF:C9H6N2O4
MW:206.154942035675
CID:835322
Update Time:2026-04-29
1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid
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- Inchi: InChI=1S/C9H6N2O4/c12-8(13)5-4-2-1-3-10-7(4)11-6(5)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15)
- InChI Key: JAUCWBBRMXGDBE-UHFFFAOYSA-N
- SMILES: C1=CC2=C(N=C1)NC(=C2C(=O)O)C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
1204475-86-4 (1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid) Related Products
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